Cas no 252651-85-7 (2-Oxiranecarboxylicacid, 2-methyl-, 1,1-dimethylethyl ester, (2S)-)

• Product Name: 2-Oxiranecarboxylicacid, 2-methyl-, 1,1-dimethylethyl ester, (2S)-
• CAS No: 252651-85-7
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 246546
• Update Time: 2024-01-26

2-Oxiranecarboxylicacid, 2-methyl-, 1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylicacid, 2-methyl-, 1,1-dimethylethyl ester, (2S)-
• Oxiranecarboxylicacid, 2-methyl-, 1,1-dimethylethyl ester, (2S)- (9CI)
• Oxiranecarboxylic acid, 2-methyl-, 1,1-dimethylethyl ester, (2S)- (9CI)
• 2-Oxiranecarboxylic acid, 2-methyl-, 1,1-dimethylethyl ester, (2S)-

• Inchi： 1S/C8H14O3/c1-7(2,3)11-6(9)8(4)5-10-8/h5H2,1-4H3/t8-/m0/s1
• InChI Key： HMAGZHPJACHPDG-QMMMGPOBSA-N
• SMILES： O1C[C@@]1(C)C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 158.094
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2